Cas no 1823332-65-5 (2-(4-Iodobenzenesulfonyl)ethan-1-amine)

• Product Name: 2-(4-Iodobenzenesulfonyl)ethan-1-amine
• CAS No: 1823332-65-5
• MF: C₈H₁₀INO₂S
• MW: 311.139973163605
• CID: 5694843
• PubChem ID: 86775883
• Update Time: 2025-06-08

2-(4-Iodobenzenesulfonyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1823332-65-5
• 2-(4-Iodobenzenesulfonyl)ethan-1-amine
• EN300-184002
• Ethanamine, 2-[(4-iodophenyl)sulfonyl]-

• Inchi： 1S/C8H10INO2S/c9-7-1-3-8(4-2-7)13(11,12)6-5-10/h1-4H,5-6,10H2
• InChI Key： KYUONLMABVTFLO-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)S(CCN)(=O)=O

Computed Properties

• Exact Mass: 310.94770g/mol
• Monoisotopic Mass: 310.94770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.793±0.06 g/cm3(Predicted)
• Boiling Point: 425.3±45.0 °C(Predicted)
• pka: 6.77±0.10(Predicted)

Additional information on 2-(4-Iodobenzenesulfonyl)ethan-1-amine

Introduction to 2-(4-Iodobenzenesulfonyl)ethan-1-amine (CAS No. 1823332-65-5)

2-(4-Iodobenzenesulfonyl)ethan-1-amine, with the CAS number 1823332-65-5, is a versatile compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an iodobenzene sulfonyl group and an aminoethyl moiety. These structural elements contribute to its diverse chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of 2-(4-Iodobenzenesulfonyl)ethan-1-amine typically involves a multi-step process that includes the formation of the sulfonyl chloride intermediate from 4-iodobenzenesulfonyl chloride and subsequent reaction with ethylamine. The resulting product is a white crystalline solid with a molecular weight of 309.29 g/mol. The compound's solubility in common organic solvents such as DMSO, DMF, and ethanol makes it suitable for various chemical reactions and biological assays.

Recent studies have highlighted the potential of 2-(4-Iodobenzenesulfonyl)ethan-1-amine in the development of novel therapeutic agents. One notable application is in the field of cancer research, where this compound has shown promise as a scaffold for the design of targeted inhibitors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(4-Iodobenzenesulfonyl)ethan-1-amine exhibit potent inhibitory activity against specific kinases involved in cancer cell proliferation. This finding underscores the compound's potential as a lead molecule for further drug development.

In addition to its role in cancer research, 2-(4-Iodobenzenesulfonyl)ethan-1-amine has also been explored for its anti-inflammatory properties. A study published in the Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound possess significant anti-inflammatory activity, making them potential candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, which are key mediators of inflammation.

The pharmacokinetic properties of 2-(4-Iodobenzenesulfonyl)ethan-1-amine have also been investigated to understand its behavior in biological systems. Studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for its potential use as a therapeutic agent. Furthermore, preliminary toxicity studies have indicated that 2-(4-Iodobenzenesulfonyl)ethan-1-amine is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug discovery, the versatility of 2-(4-Iodobenzenesulfonyl)ethan-1-amine as a building block has been leveraged to synthesize a wide range of bioactive molecules. For example, researchers at a leading pharmaceutical company have used this compound to develop novel inhibitors targeting specific protein-protein interactions (PPIs). These PPI inhibitors have shown promise in preclinical models of various diseases, including neurodegenerative disorders and viral infections.

The future prospects for 2-(4-Iodobenzenesulfonyl)ethan-1-amine are promising, with ongoing research aimed at optimizing its structure to enhance its biological activity and pharmacological properties. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery and development of new derivatives with improved therapeutic potential.

In conclusion, 2-(4-Iodobenzenesulfonyl)ethan-1-amine (CAS No. 1823332-65-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. As research continues to uncover new applications and derivatives, this compound is poised to play an increasingly important role in advancing drug discovery and development efforts.